Cas no 2228689-14-1 (2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 2228689-14-1
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6423289
• PubChem ID: 165900116
• Update Time: 2025-06-22

2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol
• EN300-1950928
• 2228689-14-1

• Inchi： 1S/C9H9F2NO4/c1-16-6-4-2-3-5(7(6)12(14)15)8(13)9(10)11/h2-4,8-9,13H,1H3
• InChI Key： MLMODQWMZNUAGO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1[N+](=O)[O-])OC)O)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Additional information on 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol

Compound CAS No. 2228689-14-1: 2,2-Difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol

The compound with CAS number 2228689-14-1, commonly referred to as 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorinated ethanediol backbone and a substituted phenolic group. The presence of both fluorine atoms and a nitro group in its structure makes it particularly interesting for researchers exploring the effects of electron-withdrawing groups on molecular properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, and this compound is no exception. The fluorine atoms in the ethanediol group contribute to the molecule's lipophilicity, which is a critical factor in determining its bioavailability. Additionally, the nitro group on the phenolic ring introduces strong electron-withdrawing effects, which can influence the molecule's reactivity and stability. These properties make it a valuable tool in the development of new pharmaceutical agents, particularly in the areas of oncology and infectious diseases.

The synthesis of 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the phenolic precursor. The introduction of the nitro group is often achieved through nitration reactions, while the fluorination step requires precise control to ensure optimal substitution patterns. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, its use as a building block in the construction of heterocyclic compounds has been reported in several recent studies. These heterocycles are known for their ability to modulate various biological targets, including kinases and proteases, which are key players in disease pathways.

The pharmacological profile of this compound has also been explored extensively. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with cancer progression, suggesting its potential as an anti-tumor agent. Furthermore, its selectivity towards specific biological targets has been validated through high-throughput screening assays, making it a candidate for further preclinical development.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Recent research has focused on its degradation pathways under various environmental conditions, including aqueous photolysis and microbial transformation. These studies aim to provide insights into how such compounds can be managed responsibly to minimize their impact on ecosystems.

In conclusion, CAS No. 2228689-14-1 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as both a synthetic intermediate and a potential therapeutic agent underscores its importance in contemporary research. As new findings continue to emerge, this compound will undoubtedly play an increasingly vital role in shaping future developments across multiple disciplines.